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Introduction
Witherite, a relatively uncommon barium carbonate mineral with the chemical formula BaCO₃,

belongs to the aragonite group of carbonates.[1][2][3] First described in 1784 by William

Withering and officially named in his honor by Abraham Gottlob Werner in 1789, witherite is the

second most common barium mineral after barite.[1][2][4] Despite its relative scarcity, it serves

as a significant ore of barium.[2][5] This guide provides a comprehensive overview of its natural

occurrence, detailed mineralogical properties, and the standard experimental protocols for its

characterization. Witherite is notable for its high specific gravity and its characteristic twinning,

which often results in pseudo-hexagonal crystal forms.[1][4]

Natural Occurrence and Geological Environment
Witherite typically forms in low-temperature hydrothermal environments.[1][3][6] Its presence is

often noted in veins of lead ore.[1] The mineral can also originate from anoxic sedimentary

environments where barium is supplied by volcanic hot-spring activity or through the

replacement of calcium in calcite by barium.[3][7] Witherite is susceptible to alteration and can

be readily transformed into barium sulfate (barite) by the action of water containing calcium

sulfate in solution, which explains its relative rarity compared to barite.[1][3]
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Witherite is commonly found in association with a specific suite of minerals. Its paragenesis—

the sequence and association in which minerals are formed—is critical for its identification in

the field. The most common associated minerals include:

Barite (BaSO₄)[1][3][7][8]

Fluorite (CaF₂)[1][3][7]

Galena (PbS)[1][3][7][8]

Calcite (CaCO₃)[1][3][7]

Sphalerite (ZnS)[3][8]

Celestine (SrSO₄)[1][3]

Aragonite (CaCO₃)[1][3]

Notable Localities
Significant deposits of witherite have been identified in several locations around the world.[2]

Some of the most noteworthy localities for well-formed crystals and substantial deposits

include:

England, UK: Alston Moor, Cumbria; Settlingstones Mine and Fallowfield Mine near Hexham,

Northumberland; and Anglezarke, Lancashire.[1][7] The type locality is the Anglezarke Mines

in Lancashire.[6][9]

United States: Cave-in-Rock, Hardin County, Illinois; Pigeon Roost Mine, Montgomery

County, Arkansas; and locations in California and Arizona.[1][7][10]

Canada: Thunder Bay area, Ontario, and Macmillan Pass, Yukon Territory.[1][7]

Other Locations: Germany (Freiberg and Harz Mountains), Austria, Czech Republic, Poland,

Russia, China, and Japan.[1][2][3][7]
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Witherite is a member of the orthorhombic aragonite group.[3][6] Its defining characteristics are

its high density for a translucent mineral and its distinct crystal habits.[1]

Physical and Optical Properties
The key physical and optical properties of witherite are summarized in the table below for easy

reference.
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Property Value References

Chemical Formula BaCO₃ [1][2]

Crystal System Orthorhombic [1][6]

Crystal Habit

Striated short prismatic

crystals, often twinned to form

pseudo-hexagonal dipyramids.

Also botryoidal, globular,

fibrous, granular, or massive.

[1][3][9]

Twinning

Universally on {110}, forming

trillings (groups of three) that

create pseudo-hexagonal

forms.

[1][4][9]

Cleavage
Distinct on {010},

poor/imperfect on {110}.
[1][6]

Fracture Subconchoidal to uneven. [1][10][11]

Mohs Hardness 3.0 – 3.5 [1][2][10]

Specific Gravity 4.289 – 4.3 g/cm³ [1][2][6]

Luster
Vitreous, becoming resinous

on fracture surfaces.
[1][2][10]

Color

Colorless, milky-white, grey,

pale-yellow, pale-green, or

pale-brown.

[1][2]

Streak White [1][10]

Diaphaneity Subtransparent to translucent. [1][6][12]

Optical Properties Biaxial (-) [1]

Refractive Index
nα = 1.529, nβ = 1.676, nγ =

1.677
[1][10]

Birefringence δ = 0.148 [1]
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Fluorescence

Fluoresces and is

phosphorescent, emitting a

bluish-white light under both

short-wave and long-wave UV.

[1][10]

Crystallographic Data
Witherite's crystal structure is orthorhombic, belonging to the dipyramidal class.[1] At 1084 K, it

transforms to a hexagonal phase, and to a cubic phase at 1254 K.[1]

Parameter Value References

Crystal Class (H-M) Dipyramidal (2/m 2/m 2/m) [1][9]

Space Group Pmcn [1][9]

Unit Cell Dimensions
a = 5.31 Å, b = 8.9 Å, c = 6.43

Å
[1][6]

Unit Cell Volume (V) 304.24 Å³ [9]

Z (Formula units/unit cell) 4 [1]

Experimental Protocols for Characterization
The identification and detailed characterization of witherite involve a combination of analytical

techniques. A standard workflow is essential for unambiguous identification and to determine

the purity and specific properties of a given sample.

Methodologies
1. Macroscopic and Microscopic Examination:

Protocol: The initial step involves visual inspection of the mineral's physical properties such

as color, luster, and crystal habit. A hand lens or stereomicroscope is used to observe

twinning, cleavage planes, and surface striations. The specimen's specific gravity is

estimated by hand (hefting) and its hardness is tested against standard minerals on the
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Mohs scale. Effervescence in dilute hydrochloric acid is a key diagnostic test for carbonates

like witherite.[4][8]

2. X-ray Powder Diffraction (XRD):

Protocol: A small portion of the mineral sample is ground into a fine, homogeneous powder.

[13] The powder is then mounted on a sample holder and placed within an X-ray

diffractometer. The instrument directs a monochromatic X-ray beam onto the sample, and

the diffracted X-rays are detected at various angles (2θ). The resulting diffraction pattern, a

plot of intensity versus 2θ, serves as a unique "fingerprint" of the mineral's crystal structure.

[13][14] The obtained peak positions and intensities are compared against a standard

reference database (e.g., the ICDD Powder Diffraction File) to confirm the identity as

witherite and to identify any other crystalline phases present.[13][14]

3. Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

Protocol: A small, representative fragment of the witherite sample is mounted on a stub and

coated with a conductive material (e.g., carbon or gold) to prevent charge buildup. The

sample is placed in the SEM chamber under vacuum. A focused beam of electrons is

scanned across the surface, generating signals that are used to create high-resolution

images of the sample's morphology, texture, and crystal habit.[15] Simultaneously, the

electron beam excites atoms in the sample, causing them to emit characteristic X-rays. An

EDS detector analyzes the energy of these X-rays to determine the elemental composition of

the mineral. For witherite, this analysis will confirm the presence of barium (Ba), carbon (C),

and oxygen (O), and can detect common impurities like calcium (Ca) and strontium (Sr).[3]

[6]

4. Fourier-Transform Infrared Spectroscopy (FTIR):

Protocol: A small amount of the powdered witherite sample is mixed with potassium bromide

(KBr) and pressed into a pellet, or analyzed directly using an Attenuated Total Reflectance

(ATR) accessory. The sample is then exposed to infrared radiation over a range of

wavenumbers. The resulting FTIR spectrum shows absorption bands corresponding to the

vibrational modes of the carbonate (CO₃²⁻) functional group. The specific positions of these

bands are characteristic of witherite and can be used to distinguish it from other carbonate

minerals.[14]
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Caption: Geological formation pathways for witherite.
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Caption: Standard experimental workflow for witherite characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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